7-cyclopropyl-5-((2,4-dichlorobenzyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-cyclopropyl-5-[(2,4-dichlorophenyl)methylsulfanyl]-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H16Cl2N4O2S/c1-23-15-13(17(25)24(2)18(23)26)16(22-14(21-15)9-3-4-9)27-8-10-5-6-11(19)7-12(10)20/h5-7,9H,3-4,8H2,1-2H3
• InChI Key: FIHOZZYGOTYWOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CC3)SCC4=C(C=C(C=C4)Cl)Cl)C(=O)N(C1=O)C
• Molecular Formula: C18H16Cl2N4O2S
• Molecular Weight: 423.3 g/mol

Description

7-cyclopropyl-5-((2,4-dichlorobenzyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H16Cl2N4O2S and its molecular weight is 423.31. The purity is usually 95%.
BenchChem offers high-quality 7-cyclopropyl-5-((2,4-dichlorobenzyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-cyclopropyl-5-((2,4-dichlorobenzyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Pyrimidine Derivatives

Research on polyfunctional fused heterocyclic compounds via indene‐1,3‐diones has led to the synthesis of complex pyrimidine derivatives, showcasing the versatility of pyrimidine frameworks in constructing fused heterocycles with potential for various applications (Hassaneen et al., 2003). This work exemplifies the broad utility of pyrimidine scaffolds in organic chemistry.

Green Chemistry Applications

The synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives, facilitated by thiourea dioxide in water, demonstrates an environmentally benign approach to creating structurally diverse pyrimidine derivatives. This method emphasizes the importance of green chemistry principles in the synthesis of pyrimidine-based compounds, offering advantages such as recyclable catalysts and milder reaction conditions (Verma & Jain, 2012).

Novel Synthesis Methods

An innovative synthesis method for 7-pyrimidinylpyrimido[4,5-d]pyrimidinones reveals new pathways to elaborate pyrimidine derivatives, highlighting the evolving nature of synthetic strategies in the realm of pyrimidine chemistry. These advancements underline the continuous search for more efficient, versatile synthesis routes for complex pyrimidine structures (Mohammadizadeh et al., 2010).

Antioxidant Activity Studies

The exploration of 7-thio derivatives of pyrimidine diones for their antioxidant activities showcases the potential therapeutic applications of pyrimidine derivatives. This research points to the significant impact structural modifications can have on the biological activities of pyrimidine compounds, suggesting a promising direction for the development of new antioxidants (Kononevich et al., 2014).